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Compound of Interest

Compound Name: D-Alanine-3-13C

Cat. No.: B159066

Essential Safety and Handling Guide for D-Alanine-
3-13C

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling D-Alanine-3-13C. The following procedures and
recommendations are designed to ensure safe operational handling and disposal of this
compound.

Substance ldentification:

Product Name: D-Alanine-3-13C

Synonyms: D-2-Aminopropionic acid-3-13C

CAS Number: 131157-42-1 (for DL-Alanine-3-13C)

Molecular Formula: C213CH7NO:

Molecular Weight: 90.09 g/mol

Hazard Identification: According to available Safety Data Sheets (SDS), D-Alanine-3-13C is
not classified as a hazardous substance or mixture.[1][2] However, it is recommended to
handle all chemicals with care in a laboratory setting. One SDS notes that DL-Alanine-3-13C
may be harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[3]
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Personal Protective Equipment (PPE)

Consistent with good laboratory practice, the following personal protective equipment should
be worn when handling D-Alanine-3-13C. A risk assessment should be conducted for specific
procedures to determine if additional protection is required.[4]

PPE Category Item Specifications and Use

Must be ANSI Z87.1 compliant.
[5] Provides protection from

) ) splashes and dust.[6] A face

) Safety Glasses with Side ) )
Eye and Face Protection ) shield should be worn in
Shields or Goggles N

addition to safety glasses or
goggles if there is a significant

splash hazard.[4][5]

Minimum requirement for

incidental contact.[4] For

prolonged or direct contact,
) ) o consider double-gloving or

Hand Protection Disposable Nitrile Gloves ] ) )

using thicker, chemical-

resistant gloves.[6] Always

wash hands after removing

gloves.

] Protects skin and clothing from
Body Protection Laboratory Coat ) ]
potential spills.[6][7]

Use in a well-ventilated area.
[3] If dust is generated and
) ] Not generally required under engineering controls (like a
Respiratory Protection .
normal use. fume hood) are not sufficient, a
NIOSH-approved respirator

may be necessary.

Essential for preventing
Foot Protection Closed-Toe Shoes injuries from spills or dropped
objects.[6][7]
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Handling and Storage

Safe Handling:

Avoid inhalation of dust and contact with eyes and skin.[3]

Ensure adequate ventilation in the handling area.[3]

Wash hands thoroughly after handling the substance.[1]

Do not eat, drink, or smoke in the laboratory.[3]
Storage:

o Keep the container tightly sealed.

o Store in a cool, dry, and well-ventilated area.[3]

 Recommended storage temperature is often -20°C for powder or -80°C when in solvent.[3]

Accidental Release Measures

In the event of a spill:
e Ensure the area is well-ventilated.
o Wear appropriate PPE as outlined above.

o For a solid spill, sweep up the material and place it into a suitable, labeled container for
disposal.[8][9] Avoid generating dust.

o For a solution, absorb the spill with an inert material (e.g., diatomite, universal binders).[3]
» Decontaminate the spill surface.

e Prevent the substance from entering drains or water courses.[1][3]

Disposal Plan

Waste material must be disposed of in accordance with national and local regulations.[1]
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e Do not mix with other waste.[1]
» Leave the chemical in its original container if possible.[1]
e Handle uncleaned, empty containers as you would the product itself.[1]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling and disposing of D-
Alanine-3-13C in a laboratory setting.
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Caption: Workflow for safe handling and disposal of D-Alanine-3-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b159066?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/en/sds/aldrich/489948?userType=undefined
https://file.medchemexpress.com/batch_PDF/HY-N0229S6/L-Alanine-3-13C-SDS-MedChemExpress.pdf
https://www.dcchemicals.com/msds/MSDS_DC48811.html
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.safety.rochester.edu/labsafety/pdf/CommonLabPPE.pdf
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://sethnewsome.org/wp-content/uploads/2021/09/Sample-Preparation-Protocols.pdf
https://www.fishersci.com/store/msds?partNumber=AC172080250&productDescription=D-ALANINE%2C+99%2B%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.nl/store/msds?partNumber=10670131&productDescription%3D100GR+DL-Alanine%2C+technical&countryCode=NL&language=en
https://www.benchchem.com/product/b159066#personal-protective-equipment-for-handling-d-alanine-3-13c
https://www.benchchem.com/product/b159066#personal-protective-equipment-for-handling-d-alanine-3-13c
https://www.benchchem.com/product/b159066#personal-protective-equipment-for-handling-d-alanine-3-13c
https://www.benchchem.com/product/b159066#personal-protective-equipment-for-handling-d-alanine-3-13c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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